- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Nanjing Jubai Biopharm
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Coumarins and derivatives
Coumarins and their derivatives are a diverse group of organic compounds with a characteristic benzopyran ring structure. These naturally occurring compounds, predominantly found in plants such as tonka beans, have a sweet vanilla-like aroma and exhibit a wide range of biological activities. They are widely used in the fragrance industry due to their distinctive scent and serve as key ingredients in perfumes and soaps.
Chemically, coumarins display both electrophilic aromatic substitution and nucleophilic addition reactions, making them versatile building blocks for synthetic chemistry. Derivatives of coumarins can be further modified by introducing various functional groups such as halogens, nitriles, or alcohols, allowing for the creation of new compounds with specific properties tailored to different applications.
In pharmaceuticals, certain coumarin derivatives have been developed as anticoagulants, notably dicumarol and warfarin. These compounds inhibit vitamin K epoxide reductase, leading to reduced synthesis of vitamin K-dependent clotting factors in the liver. Coumarins also show potential in cancer research, with some derivatives demonstrating anti-tumor activity due to their ability to induce cell cycle arrest or apoptosis.
The use of coumarins and their derivatives extends beyond fragrances and pharmaceuticals; they are also utilized in food additives for flavoring purposes, as well as in the synthesis of dyes and pigments. Their unique properties make them indispensable tools in both organic chemistry research and industrial applications.
Hydroxycoumarins
Furanocoumarins
Coumarin glycosides
Coumarins and derivatives
Angular pyranocoumarins
7-hydroxycoumarins
Psoralens
Difurocoumarocyclopentenones
8-hydroxypsoralens
Angular furanocoumarins
5-methoxypsoralens
4-hydroxycoumarins
Pyranocoumarins
5-hydroxypsoralens
8-methoxypsoralens
Linear pyranocoumarins
7,8-dihydroxycoumarins
6,7-dihydroxycoumarins
Difurocoumarolactones
p-Dioxolo[2,3-g]coumarins
-
(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals (-)-(5)-trans Cloprostenol, a synthetic analog of prostaglandin E2 (PGE2), has emerged as a significant compound in the field of chemical biopharmaceuticals. Known for its stereochemical purity and potent biological activity, this molecule has found applications in various therapeutic areas, including reproductive health and...
-
Triadimefon's Peculiarities in Chemical Biopharmaceuticals and its ApplicationsTriadimefon's Peculiarities in Chemical Biopharmaceuticals and its Applications Introduction Triadimefon, a heterocyclic compound belonging to the triazole class, has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structural features and diverse biological activities. Originally developed as a fungicide, Triadimefon has demonstrated potential beyond...
-
Tigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in BiopharmaceuticalsTigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in Biopharmaceuticals Introduction to Tigecycline Tigecycline is a glycylcycline antibiotic that has garnered significant attention in the field of biomedicine due to its unique pharmacological properties and broad-spectrum antimicrobial activity. It belongs to the tetracycline family but differs structurally by...
-
Terbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic ApplicationsTerbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic Applications Introduction to Terbinafine Terbinafine is a synthetic antifungal agent that has gained significant attention in the field of biomedicine due to its potent activity against dermatophytes, yeasts, and other fungi. Originally developed by the pharmaceutical company Novartis, terbinafine was approved...
-
Tackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in BiopharmaceuticalsTackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in Biopharmaceuticals Tea tree oil has long been recognized for its potent antimicrobial properties, making it a valuable ingredient in biopharmaceutical products designed to address various skin conditions. Derived from the leaves of the Melaleuca alternifolia plant native to Australia, tea tree oil contains numerous...
